Cas no 1806314-54-4 (2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene)

• Product Name: 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene
• CAS No: 1806314-54-4
• MDL: MFCD28291787
• CID: 4618577
• Update Time: 2025-05-19

2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene

• MDL： MFCD28291787
• Inchi： InChI=1S/C7H3F4I/c8-4-1-3(12)2-5(9)6(4)7(10)11/h1-2,7H
• InChI Key： MADWHNRJBPBXNC-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1F)C(F)F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene

2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene (CAS No. 1806314-54-4): An Overview of a Versatile Compound in Modern Chemistry

2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene (CAS No. 1806314-54-4) is a highly specialized compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes multiple fluorine atoms and an iodine substituent. These features make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical formula of 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene is C₉H₅F₄I. The presence of fluorine atoms imparts significant stability and unique electronic properties to the molecule, while the iodine substituent provides a versatile handle for further chemical transformations. This combination of functional groups makes 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene an attractive starting material for a wide range of synthetic pathways.

In recent years, the use of fluorinated compounds in pharmaceutical research has increased dramatically due to their ability to enhance the potency and selectivity of drug molecules. The introduction of fluorine atoms can significantly alter the physicochemical properties of a molecule, such as lipophilicity, metabolic stability, and binding affinity. 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene serves as an excellent example of this trend, as it can be used to introduce multiple fluorine atoms into target molecules through efficient synthetic routes.

The iodine substituent in 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene is particularly useful for cross-coupling reactions, which are essential in modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds under mild conditions and with high selectivity. For instance, the Suzuki-Miyaura coupling reaction can be employed to couple 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene with boronic acids or boronic esters to form biaryls or heterobiaryls. This versatility makes it a valuable reagent in the synthesis of complex organic molecules.

Beyond its applications in organic synthesis, 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene has also shown promise in the development of new materials. Fluorinated compounds are known for their unique properties such as low surface energy and high thermal stability. These characteristics make them suitable for use in various advanced materials applications, including coatings, polymers, and electronic devices. The presence of multiple fluorine atoms in 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene enhances these properties further.

In the context of medicinal chemistry, the use of fluorinated compounds has been pivotal in the design and optimization of drug candidates. Fluorine atoms can improve the pharmacokinetic properties of drugs by increasing their lipophilicity and reducing their metabolic degradation. This can lead to improved bioavailability and longer half-lives in vivo. Additionally, fluorine atoms can modulate the binding affinity and selectivity of drug molecules towards their target proteins. The ability to introduce multiple fluorine atoms through intermediates like 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene is therefore highly valuable in drug discovery efforts.

The synthesis of 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene typically involves a multi-step process that begins with the introduction of fluorine atoms onto a benzene ring followed by the addition of an iodine substituent. Recent advancements in fluoroorganic chemistry have led to more efficient and environmentally friendly methods for synthesizing such compounds. For example, electrophilic fluorination using N-fluorobenzenesulfonimide (NFSI) has been shown to be a highly effective method for introducing fluorine atoms into aromatic systems.

The safety profile of 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken due to its reactivity and potential health effects associated with exposure to iodine-containing compounds. It is recommended that users follow standard laboratory safety protocols when working with this compound.

In conclusion, 2,6-Difluoro-1,1-difluoromethyl-4-iodobenzene (CAS No. 1806314-54-4) is a versatile compound with significant potential in various areas of chemistry and materials science. Its unique molecular structure makes it an excellent intermediate for synthetic transformations and a valuable tool in drug discovery and development. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered.